Cas no 1042507-82-3 (3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl-)

• Product Name: 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl-
• CAS No: 1042507-82-3
• MF: C₁₁H₁₁ClN₄O₂S
• MW: 298.748639345169
• MDL: MFCD12619209
• CID: 5185974
• Update Time: 2026-03-05

3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl-

• MDL： MFCD12619209
• Inchi： 1S/C11H11ClN4O2S/c12-8-1-3-9(4-2-8)16-19(17,18)10-5-6-11(15-13)14-7-10/h1-7,16H,13H2,(H,14,15)
• InChI Key： QINQTMMLCJSQLO-UHFFFAOYSA-N
• SMILES： C1=NC(NN)=CC=C1S(NC1=CC=C(Cl)C=C1)(=O)=O

Additional information on 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl-

Introduction to 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl- (CAS No. 1042507-82-3)

3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl- (CAS No. 1042507-82-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various therapeutic applications. The presence of both pyridine and sulfonamide moieties in its molecular structure endows it with distinct chemical reactivity and biological potential, making it a subject of intense study in medicinal chemistry.

The chemical structure of 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl- consists of a pyridine ring substituted with a sulfonamide group at the 3-position and a hydrazinyl group at the 6-position. The 4-chlorophenyl moiety further enhances its complexity and potential for interaction with biological targets. This specific arrangement of functional groups makes the compound an intriguing molecule for drug design, particularly in the context of developing novel therapeutic agents.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of enzymes and receptors, making them valuable in the treatment of various diseases. The hydrazinyl group in this compound adds an additional layer of reactivity, enabling it to participate in diverse chemical transformations that can be exploited for medicinal purposes.

One of the most compelling aspects of 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl- is its potential as a scaffold for drug discovery. The combination of the pyridine ring, sulfonamide group, and hydrazinyl group provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. This flexibility has led to several investigations into its use as a precursor for developing new drugs targeting various therapeutic areas.

Recent studies have highlighted the pharmacological significance of this compound in the context of anti-inflammatory and anti-cancer therapies. The sulfonamide moiety has been shown to exhibit anti-inflammatory properties by inhibiting key inflammatory pathways. Additionally, the hydrazinyl group has demonstrated potential in disrupting cancer cell proliferation by interfering with critical signaling pathways involved in tumor growth and survival.

The synthesis of 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of intermediates such as 4-chlorobenzhydrazide and 3-pyridinesulfonyl chloride, which are then coupled to form the desired product. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and scalability of production.

In terms of biological activity, preliminary studies have revealed that this compound exhibits notable interactions with biological targets relevant to human health. For instance, it has shown binding affinity to certain enzymes involved in metabolic pathways associated with inflammation and cancer. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The toxicological profile of 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl- is another critical area of focus. Extensive toxicity studies are necessary to assess its safety profile before it can be considered for clinical use. These studies aim to evaluate both acute and chronic toxicity, as well as potential side effects at various doses. Understanding its toxicological properties will be essential in determining its feasibility as a drug candidate.

Advances in computational chemistry have also played a significant role in studying this compound. Molecular modeling techniques allow researchers to predict how 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl- interacts with biological targets at the molecular level. These simulations provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

The pharmaceutical industry has taken notice of the promising attributes of this compound. Several companies are currently exploring its potential for developing new drugs with applications ranging from oncology to autoimmune diseases. Collaborative efforts between academic researchers and industry scientists are accelerating progress in understanding its therapeutic benefits.

Future directions for research on 3-Pyridinesulfonamide, N-(4-chlorophenyl)-6-hydrazinyl- include optimizing its synthesis for large-scale production and conducting more comprehensive biological evaluations. Additionally, exploring its interactions with other biological targets may uncover new therapeutic possibilities. As our understanding of its properties grows, so does the likelihood that it will play a significant role in future medical treatments.